Cas no 1261580-07-7 (2'-Bromo-6'-(difluoromethoxy)propiophenone)
2'-Bromo-6'-(difluoromethoxy)propiophenone Chemical and Physical Properties
Names and Identifiers
-
- 2'-Bromo-6'-(difluoromethoxy)propiophenone
-
- Inchi: 1S/C10H9BrF2O2/c1-2-7(14)9-6(11)4-3-5-8(9)15-10(12)13/h3-5,10H,2H2,1H3
- InChI Key: ZVXLPUCCOZTVLC-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1C(CC)=O)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 224
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3
2'-Bromo-6'-(difluoromethoxy)propiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013000363-250mg |
2'-Bromo-6'-(difluoromethoxy)propiophenone |
1261580-07-7 | 97% | 250mg |
$489.60 | 2023-09-03 | |
| Alichem | A013000363-500mg |
2'-Bromo-6'-(difluoromethoxy)propiophenone |
1261580-07-7 | 97% | 500mg |
$863.90 | 2023-09-03 | |
| Alichem | A013000363-1g |
2'-Bromo-6'-(difluoromethoxy)propiophenone |
1261580-07-7 | 97% | 1g |
$1579.40 | 2023-09-03 |
2'-Bromo-6'-(difluoromethoxy)propiophenone Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2'-Bromo-6'-(difluoromethoxy)propiophenone
Comprehensive Overview of 2'-Bromo-6'-(difluoromethoxy)propiophenone (CAS No. 1261580-07-7)
2'-Bromo-6'-(difluoromethoxy)propiophenone (CAS No. 1261580-07-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C10H9BrF2O2, offers a balance of reactivity and stability, making it valuable for applications in drug discovery and material science.
In recent years, the demand for halogenated propiophenones like 2'-Bromo-6'-(difluoromethoxy)propiophenone has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential to modulate enzyme activity and its use in cross-coupling reactions, which are pivotal in modern organic synthesis. The compound’s difluoromethoxy group enhances its metabolic stability, a critical factor in designing longer-lasting pharmaceuticals.
The synthesis of 2'-Bromo-6'-(difluoromethoxy)propiophenone typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. Its purity and yield are often optimized using advanced chromatographic techniques, ensuring compliance with industry standards. Analytical methods such as HPLC and NMR spectroscopy are employed to verify its structural integrity, addressing the growing consumer focus on quality control in chemical manufacturing.
From an environmental perspective, the compound’s fluorinated moieties have sparked discussions about green chemistry alternatives. Innovations in catalytic processes aim to reduce waste and energy consumption during its production, aligning with global sustainability goals. This aligns with frequent searches for eco-friendly synthesis methods and biodegradable intermediates in scientific databases.
In the pharmaceutical sector, 2'-Bromo-6'-(difluoromethoxy)propiophenone is explored for its potential in central nervous system (CNS) drug development, owing to its ability to cross the blood-brain barrier. Its lipophilic properties and electron-withdrawing groups make it a candidate for optimizing drug bioavailability, a topic frequently queried in AI-driven drug design platforms.
Furthermore, the compound’s relevance extends to material science, where its derivatives are investigated for organic electronics and photoactive materials. The bromine atom facilitates further functionalization, enabling the creation of polymers with tailored properties. This versatility answers common search trends around advanced functional materials and molecular engineering.
Regulatory compliance is another critical aspect. While 2'-Bromo-6'-(difluoromethoxy)propiophenone is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). Safety data sheets (SDS) emphasize proper storage conditions—typically under inert atmospheres—to prevent degradation, a point often highlighted in chemical safety forums.
In conclusion, 2'-Bromo-6'-(difluoromethoxy)propiophenone (CAS No. 1261580-07-7) represents a intersection of innovation and practicality in modern chemistry. Its applications span life sciences, sustainable agriculture, and cutting-edge materials, reflecting broader industrial trends. As research progresses, this compound is poised to play a pivotal role in addressing challenges like drug resistance and environmental impact, making it a subject of enduring scientific and commercial interest.
1261580-07-7 (2'-Bromo-6'-(difluoromethoxy)propiophenone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)